Cas no 3333-66-2 (7-chloro-5,6-dimethylbenzo[c]acridine)

• Product Name: 7-chloro-5,6-dimethylbenzo[c]acridine
• CAS No: 3333-66-2
• MF: C₁₉H₁₄ClN
• MW: 291.774163722992
• CID: 917852
• PubChem ID: 99306
• Update Time: 2025-04-19

7-chloro-5,6-dimethylbenzo[c]acridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5,6-dimethylbenzo[c]acridine
• 7-Chlor-5,6-dimethyl-benz< c> acridin
• 7-Chloro-5,6-dimethylbenz(c)acridine
• 7-chloro-5,6-dimethyl-benzo[c]acridine
• AC1L40SX
• Benz(c)acridine, 7-chloro-5,6-dimethyl-
• BRN 1650330
• CCRIS 4714
• NSC209880
• 7-CHLORO-5,6-DIMETHYLBENZ[C]ACRIDINE
• DTXSID80186957
• NSC 209880
• 3333-66-2
• SYR3B5884K
• Benz[c]acridine, 7-chloro-5,6-dimethyl-
• DS-005980
• 12-chloro-10,11-dimethyl-5-azatetraphene
• NSC-209880

• Inchi： 1S/C19H14ClN/c1-11-12(2)17-18(20)15-9-5-6-10-16(15)21-19(17)14-8-4-3-7-13(11)14/h3-10H,1-2H3
• InChI Key： VUDRMLGCKVWGSW-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N=C2C3C=CC=CC=3C(C)=C(C)C2=1

Computed Properties

• Exact Mass: 291.08162
• Monoisotopic Mass: 291.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• LogP: 5.81140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines